
molecular weight of 2-Bromo-4-(N-tert-
butyloxycarbonylamino)thiophene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Bromo-4-(N-tert-

butyloxycarbonylamino)thiophene

Cat. No.: B1287752 Get Quote

Technical Guide: 2-Bromo-4-(N-tert-
butyloxycarbonylamino)thiophene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene, a key intermediate in

organic synthesis, particularly in the development of novel pharmaceuticals and functional

materials.

Physicochemical Properties
The quantitative data for 2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene are

summarized in the table below. This compound is characterized by its thiophene core,

substituted with a bromine atom and a tert-butyloxycarbonyl (Boc) protected amine group.
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Property Value Citations

CAS Number 494833-75-9 [1][2][3]

Molecular Formula C₉H₁₂BrNO₂S [1][2]

Molecular Weight 278.17 g/mol [1][3][4]

IUPAC Name
tert-butyl 5-bromo-3-

thienylcarbamate
[2][4]

SMILES Code
BrC1=CC(=CS1)NC(=O)OC(C

)(C)C
[1]

Purity Typically ≥97% [2][4]

Physical Form
Off-white to Light-red to Brown

Liquid or Solid
[2]

Storage Conditions
2-8°C, inert atmosphere, keep

in dark place
[1][2]

Chemical Structure
The molecular structure of 2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene consists of

a central thiophene ring functionalized with a bromine atom at the 2-position and a Boc-

protected amino group at the 4-position. The relationship between these components is

illustrated in the diagram below.
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Structural Components of 2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene
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Structural components of the target molecule.

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-Bromo-4-(N-tert-
butyloxycarbonylamino)thiophene is not readily available in the provided search results.

However, a general synthetic approach can be proposed based on standard organic chemistry

transformations. The synthesis would likely involve two key steps: the protection of an

aminothiophene and the subsequent bromination.

General Synthetic Workflow:

Boc Protection of 4-Aminothiophene:

4-Aminothiophene is dissolved in a suitable aprotic solvent (e.g., tetrahydrofuran or

dichloromethane).

A base, such as triethylamine or diisopropylethylamine, is added to the solution.

Di-tert-butyl dicarbonate (Boc₂O) is added portion-wise to the reaction mixture at 0°C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1287752?utm_src=pdf-body-img
https://www.benchchem.com/product/b1287752?utm_src=pdf-body
https://www.benchchem.com/product/b1287752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction is typically stirred at room temperature until completion, which is monitored

by thin-layer chromatography (TLC).

Upon completion, the reaction is worked up by washing with aqueous solutions to remove

the base and unreacted Boc₂O. The organic layer is then dried and concentrated to yield

4-(N-tert-butyloxycarbonylamino)thiophene.

Bromination of the Protected Thiophene:

The resulting 4-(N-tert-butyloxycarbonylamino)thiophene is dissolved in an appropriate

solvent, such as tetrahydrofuran or a chlorinated solvent.

The solution is cooled to a low temperature (e.g., -78°C).

A brominating agent, such as N-bromosuccinimide (NBS), is added portion-wise. The

regioselectivity of the bromination at the 2-position is favored due to the electronic

properties of the thiophene ring.

The reaction is stirred at low temperature and allowed to slowly warm to room

temperature.

The reaction progress is monitored by TLC or gas chromatography.

Once the reaction is complete, it is quenched and subjected to an aqueous workup. The

crude product is then purified, typically by column chromatography, to yield 2-Bromo-4-(N-
tert-butyloxycarbonylamino)thiophene.

The workflow for this proposed synthesis is depicted in the following diagram.
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Proposed Synthetic Workflow

4-Aminothiophene

Boc Protection
(Boc₂O, Base)
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A plausible synthetic route to the target compound.

Safety and Handling
2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene is associated with several hazard

statements.[2] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. All work should be

conducted in a well-ventilated fume hood.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory

irritation).[2]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),
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P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[2]

For detailed safety information, please refer to the Material Safety Data Sheet (MSDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 494833-75-9|2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene|BLD Pharm
[bldpharm.com]

2. 2-Bromo-4-(N-tert-butyloxycarbonylamino)thiophene | 494833-75-9 [sigmaaldrich.com]

3. CAS NO. 494833-75-9 | 2-BROMO-4-(N-TERT-
BUTYLOXYCARBONYLAMINO)THIOPHENE | C9H12BrNO2S [localpharmaguide.com]

4. 2-Bromothiophene | C4H3BrS | CID 13851 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [molecular weight of 2-Bromo-4-(N-tert-
butyloxycarbonylamino)thiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287752#molecular-weight-of-2-bromo-4-n-tert-
butyloxycarbonylamino-thiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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